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Compound of Interest

Compound Name: Fmoc-D-Asp-ODmb

Cat. No.: B613526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for Fmoc-D-Asp-ODmb, a

derivative of the amino acid D-aspartic acid. This compound is notable for the presence of two

key protecting groups: the fluorenylmethyloxycarbonyl (Fmoc) group on the amine and a 2,4-

dimethoxybenzyl (Dmb) ester on the side-chain carboxyl group. These features make it a

valuable building block in peptide synthesis and other areas of chemical biology.

Quantitative Physicochemical Data
The fundamental molecular properties of Fmoc-D-Asp-ODmb are summarized in the table

below. This data is critical for accurate experimental design, stoichiometric calculations, and

analytical characterization.

Parameter Value Reference

Molecular Formula C₂₈H₂₇NO₈ [1][2]

Molecular Weight 505.52 g/mol [1][2]

CAS Number 200335-63-3 [1][2]
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To illustrate the connectivity of the constituent chemical groups, a logical diagram of the Fmoc-
D-Asp-ODmb structure is provided below. This visualization clarifies the arrangement of the

core D-aspartic acid residue and its associated protecting groups.

Figure 1. Logical diagram of Fmoc-D-Asp-ODmb structure.

Experimental Protocols
While this document focuses on the core physicochemical properties, the utilization of Fmoc-D-
Asp-ODmb in research, particularly in solid-phase peptide synthesis (SPPS), follows well-

established protocols. A generalized experimental workflow is outlined below.

General Workflow for Fmoc-based Solid-Phase Peptide Synthesis (SPPS)

Figure 2. Generalized workflow for SPPS using an Fmoc-protected amino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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